Cas no 3696-28-4 (2,2'-Dithiobis(pyridine-N-oxide))

2,2'-Dithiobis(pyridine-N-oxide) Properties

Names and Identifiers

• 2,2'-Dithiobis(pyridine-N-oxide)
• dipyrithione
• BISPYRITHIONE
• 1-oxido-2-[(1-oxidopyridin-1-ium-2-yl)disulfanyl]pyridin-1-ium
• 2,2’-disulfanediyldipyridine 1,1’-dioxide
• 2,2’-dithiobis[pyridine] 1,1’-dioxide
• di-2-pyridyl disulfide 1,1’-dioxide
• pyridine, 2,2'-dithiodi-, 1,1'-dioxide
• 2,2'-dithiodipyridine-1,1'-dioxide
• omadine disulfide
• +Expand

• MDL： MFCD00006197
• InChIKey： ZHDBTKPXEJDTTQ-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H
• SMILES： C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]

Computed Properties

• Exact Mass: 252.00300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 252.002719
• Heavy Atom Count: 16
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: 3.34300
• PSA: 101.52000
• Refractive Index: 1.5650 (estimate)
• Boiling Point: 582.8 °C at 760 mmHg
• Melting Point: 205℃
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 306.2 °C
• Color/Form: Beige crystalline powder
• Density: 1.4423 (rough estimate)

2,2'-Dithiobis(pyridine-N-oxide) Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

2,2'-Dithiobis(pyridine-N-oxide) Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds